N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C16H15F2N3O2/c17-11-1-2-12(18)14(7-11)21-16(22)15-8-13(19-9-20-15)10-3-5-23-6-4-10/h1-2,7-10H,3-6H2,(H,21,22)
• InChI Key: HMELSBPDKMIYCG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=CC(=NC=N2)C(=O)NC3=C(C=CC(=C3)F)F
• Molecular Formula: C16H15F2N3O2
• Molecular Weight: 319.31 g/mol

Description

N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide, also known as DFP-10917, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer research.

Mechanism Of Action

N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide exerts its anticancer effects by inhibiting the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the synthesis of pyrimidine nucleotides. This inhibition leads to a decrease in the production of DNA and RNA, ultimately resulting in cell death.
Biochemical and Physiological Effects:
In addition to its anticancer effects, N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide has been shown to have anti-inflammatory properties. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the immune response.

Advantages And Limitations For Lab Experiments

One advantage of N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide is its high potency and selectivity for DHODH, making it a promising candidate for further development as an anticancer agent. However, its low solubility in water may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide. One area of interest is the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies are needed to determine the optimal dosing and administration methods for N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide in preclinical and clinical trials. Finally, the potential use of N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide in combination with other anticancer agents should be explored to determine its efficacy in treating various types of cancer.

Synthesis Methods

The synthesis of N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide involves the reaction of 2,5-difluoroaniline with 4-hydroxymethyl-oxane-4-carboxylic acid followed by cyclization with cyanuric chloride. The resulting compound is then treated with ammonia to obtain N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide in high yield and purity.

Scientific Research Applications

N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide has shown promising results in preclinical studies as a potential anticancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, N-(2,5-Difluorophenyl)-6-(oxan-4-yl)pyrimidine-4-carboxamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.